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Compound Focus: Cicletanine-d4 Hydrochloride

CAS No.: 1189491-41-5

Cat. No.: S864552

Get Quote

Storage & Handling Specifications

The table below summarizes the key storage information for Cicletanine-d4 Hydrochloride:

Specification Details

Recommended Storage Temperature -20°C Freezer [1]

Physical Form Solid [1]

Appearance Tan solid [1]

Solubility Soluble in DMSO and Methanol [1] [2]

Frequently Asked Questions

Q: What is the chemical formula and molecular weight of Cicletanine-d4 Hydrochloride?

A: The molecular formula is C₁₄H₉D₄Cl₂NO₂, and the molecular weight is 302.19 g/mol [3] [1]

[2].
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Q: What is the primary application of this compound in research?

A: Cicletanine-d4 Hydrochloride is a deuterium-labeled compound. It is used as an internal
standard for quantitative analysis using techniques like LC-MS, GC-MS, or as a tracer in drug

metabolism and pharmacokinetic studies [2].

Troubleshooting Guide

Problem: The compound does not dissolve properly.

Solution: The certificate of analysis indicates solubility in DMSO and Methanol. Use these

solvents for preparation. Always allow the product to warm to room temperature before opening
the vial to prevent condensation of moisture, which could affect solubility and stability.

Problem: The physical appearance of the compound does not match expectations.

Solution: Cicletanine-d4 Hydrochloride is described as a tan solid [1]. Slight variations in
color between lots are possible, but any major discrepancy should be investigated by checking

the lot-specific Certificate of Analysis from the supplier.

Experimental Workflow for Reconstitution

For a typical workflow when preparing a stock solution of Cicletanine-d4 Hydrochloride, the following

diagram outlines the key steps:
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Retrieve Vial from -20°C Storage

Warm to Room Temperature
(in sealed vial)

Weigh Appropriate Mass

Transfer to Volumetric Flask

Add Solvent (e.g., DMSO or Methanol)

Mix Thoroughly until Dissolved

Aliquot Stock Solution

Store Aliquots at -20°C

Click to download full resolution via product page

Key Technical Notes

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s864552?utm_src=pdf-body-img
https://www.smolecule.com/products/s864552?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Handling Precautions: The product is labeled "For Research Use Only. Not Intended for
Diagnostic or Therapeutic Use" [3] [2].
Data Verification: It is critical to refer to the lot-specific Certificate of Analysis (CoA) from the

supplier for the most accurate and precise data, as the information here is general.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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